Cas no 2171668-72-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid structure
2171668-72-5 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid
CAS No:2171668-72-5
MF:C22H21F3N2O6
MW:466.407156705856
CID:6499152
PubChem ID:165502357
Update Time:2025-07-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
    • EN300-1492404
    • 2171668-72-5
    • Inchi: 1S/C22H21F3N2O6/c23-22(24,25)9-17(19(29)26-10-18(28)20(30)31)27-21(32)33-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,28H,9-11H2,(H,26,29)(H,27,32)(H,30,31)
    • InChI Key: GTVDTTMGMOEIEP-UHFFFAOYSA-N
    • SMILES: FC(CC(C(NCC(C(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

  • Exact Mass: 466.13517088g/mol
  • Monoisotopic Mass: 466.13517088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 125Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1492404-0.05g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1492404-0.1g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1492404-0.25g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1492404-0.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1492404-1.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
1g
$3368.0 2023-06-05
Enamine
EN300-1492404-2.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1492404-5.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
5g
$9769.0 2023-06-05
Enamine
EN300-1492404-10.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
10g
$14487.0 2023-06-05
Enamine
EN300-1492404-50mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1492404-100mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-hydroxypropanoic acid
2171668-72-5
100mg
$2963.0 2023-09-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid Related Literature

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid (CAS: 2171668-72-5)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-hydroxypropanoic acid (CAS: 2171668-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutanamido and fluorenylmethoxycarbonyl (Fmoc) groups, presents a promising scaffold for the development of novel therapeutics and biochemical probes. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, suggests potential applications in peptide-based drug design and solid-phase peptide synthesis (SPPS).

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* detailed an optimized synthetic route for 2171668-72-5, highlighting its high yield and purity under mild reaction conditions. The study also explored its role as a building block for the synthesis of fluorinated peptides, which are increasingly recognized for their enhanced metabolic stability and bioavailability. The trifluoromethyl group in the compound is particularly noteworthy, as it can significantly alter the physicochemical properties of resulting peptides, including their lipophilicity and binding affinity to target proteins.

In addition to its synthetic utility, 2171668-72-5 has been investigated for its potential pharmacological applications. A preprint on *bioRxiv* (2024) reported that derivatives of this compound exhibit inhibitory activity against certain proteases involved in inflammatory pathways. The study employed molecular docking and kinetic assays to demonstrate that the trifluorobutanamido moiety enhances the compound's interaction with the active site of target enzymes, suggesting its utility in designing anti-inflammatory agents. Furthermore, the hydroxypropanoic acid segment of the molecule may contribute to its solubility and pharmacokinetic profile, making it a versatile candidate for further modification.

Another area of interest is the use of 2171668-72-5 in bioconjugation strategies. A recent article in *Bioconjugate Chemistry* (2023) described its application in the site-specific modification of proteins, leveraging the reactivity of the Fmoc-protected amino group. This approach enables the introduction of fluorinated tags into biomolecules, which can be exploited for imaging studies or targeted drug delivery. The compound's compatibility with aqueous reaction conditions and its stability under physiological pH further enhance its appeal for such applications.

Despite these advancements, challenges remain in the large-scale production and in vivo evaluation of 2171668-72-5 and its derivatives. Current research is addressing these gaps by exploring scalable synthetic methods and conducting preclinical studies to assess toxicity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field progresses, 2171668-72-5 is poised to play a pivotal role in the development of next-generation therapeutics and biochemical tools.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD